Cas no 1229626-92-9 (Methyl 4-(4-nitrobenzyl)tetrahydro-2H-pyran-4-carboxylate)

• Product Name: Methyl 4-(4-nitrobenzyl)tetrahydro-2H-pyran-4-carboxylate
• CAS No: 1229626-92-9
• MF: C₁₄H₁₇NO₅
• MW: 279.288484334946
• CID: 4689702
• Update Time: 2025-11-06

Methyl 4-(4-nitrobenzyl)tetrahydro-2H-pyran-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(4-nitrobenzyl)tetrahydro-2H-pyran-4-carboxylate
• 4-(4-Nitro-benzyl)-tetrahydro-pyran-4-carboxylic acid methyl ester
• methyl 4-[(4-nitrophenyl)methyl]oxane-4-carboxylate

• Inchi： 1S/C14H17NO5/c1-19-13(16)14(6-8-20-9-7-14)10-11-2-4-12(5-3-11)15(17)18/h2-5H,6-10H2,1H3
• InChI Key： YUOXVYJORIVZGY-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)OC)(CC2C=CC(=CC=2)[N+](=O)[O-])CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 351
• Topological Polar Surface Area: 81.4

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 408.4±35.0 °C at 760 mmHg
• Flash Point: 170.7±27.9 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Methyl 4-(4-nitrobenzyl)tetrahydro-2H-pyran-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 4-(4-nitrobenzyl)tetrahydro-2H-pyran-4-carboxylate

Comprehensive Overview of Methyl 4-(4-nitrobenzyl)tetrahydro-2H-pyran-4-carboxylate (CAS No. 1229626-92-9)

Methyl 4-(4-nitrobenzyl)tetrahydro-2H-pyran-4-carboxylate (CAS No. 1229626-92-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, is widely utilized in the synthesis of various intermediates and active pharmaceutical ingredients (APIs). The presence of both a nitrobenzyl group and a tetrahydro-2H-pyran moiety makes it a versatile building block in medicinal chemistry. Researchers and industry professionals often search for this compound due to its potential applications in drug discovery and development.

The chemical structure of Methyl 4-(4-nitrobenzyl)tetrahydro-2H-pyran-4-carboxylate includes a methyl ester functional group, which enhances its reactivity in esterification and transesterification reactions. This feature is particularly valuable in the synthesis of complex molecules, where precision and efficiency are critical. The 4-nitrobenzyl substituent further contributes to its utility, as nitro groups are known for their electron-withdrawing properties, facilitating various nucleophilic substitution reactions. These attributes make the compound a subject of interest in academic and industrial laboratories.

In recent years, the demand for Methyl 4-(4-nitrobenzyl)tetrahydro-2H-pyran-4-carboxylate has increased due to its role in the development of novel therapeutic agents. For instance, it has been explored as a precursor in the synthesis of compounds targeting neurological disorders and inflammatory conditions. The compound's ability to serve as a scaffold for heterocyclic derivatives aligns with current trends in drug design, where multifunctional molecules are highly sought after. This has led to a surge in online searches for its synthetic protocols, purity standards, and supplier availability.

From a technical perspective, the synthesis of Methyl 4-(4-nitrobenzyl)tetrahydro-2H-pyran-4-carboxylate typically involves multi-step organic reactions, including cyclization and functional group interconversion. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure its purity and structural integrity. These analytical methods are frequently discussed in forums and research papers, reflecting the compound's importance in quality control and regulatory compliance. Additionally, its storage conditions and handling precautions are common topics among laboratory personnel.

The growing interest in sustainable chemistry has also influenced the discourse around Methyl 4-(4-nitrobenzyl)tetrahydro-2H-pyran-4-carboxylate. Researchers are exploring greener synthetic routes, such as catalytic methods and solvent-free reactions, to minimize environmental impact. This aligns with broader industry trends toward eco-friendly practices, making the compound a case study in green chemistry innovations. Such developments are often highlighted in scientific conferences and publications, further boosting its visibility.

In conclusion, Methyl 4-(4-nitrobenzyl)tetrahydro-2H-pyran-4-carboxylate (CAS No. 1229626-92-9) is a compound of significant scientific and industrial relevance. Its unique structural features, coupled with its applications in drug discovery and sustainable chemistry, make it a focal point for ongoing research. As the demand for high-purity intermediates continues to rise, this compound is poised to remain a key player in the field of organic synthesis and pharmaceutical development.